3,4-dichloro-6-phenyl-2H-pyran-2-one

• IUPAC Name: 3,4-dichloro-6-phenylpyran-2-one
• InChI: InChI=1S/C11H6Cl2O2/c12-8-6-9(15-11(14)10(8)13)7-4-2-1-3-5-7/h1-6H
• InChI Key: FJKUUIRZBHTMAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C(=O)O2)Cl)Cl
• Molecular Formula: C11H6Cl2O2
• Molecular Weight: 241.07 g/mol

Description

3,4-dichloro-6-phenyl-2H-pyran-2-one (DCPP) is a synthetic compound that belongs to the class of pyranones. It is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 3,4-dichloro-6-phenyl-2H-pyran-2-one is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins that are essential for the growth and survival of cancer cells, viruses, and bacteria. 3,4-dichloro-6-phenyl-2H-pyran-2-one has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
3,4-dichloro-6-phenyl-2H-pyran-2-one has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis, which is a process of programmed cell death. It has also been shown to inhibit cell migration and invasion, which are important processes in cancer metastasis. 3,4-dichloro-6-phenyl-2H-pyran-2-one has been shown to have low toxicity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

3,4-dichloro-6-phenyl-2H-pyran-2-one has several advantages for lab experiments. It is a synthetic compound that can be easily obtained and purified. It has a high degree of purity and stability, which makes it suitable for long-term storage and use. However, 3,4-dichloro-6-phenyl-2H-pyran-2-one also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain experiments. It also has low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of 3,4-dichloro-6-phenyl-2H-pyran-2-one. One potential direction is the development of 3,4-dichloro-6-phenyl-2H-pyran-2-one derivatives with improved solubility and bioavailability. Another potential direction is the study of the mechanism of action of 3,4-dichloro-6-phenyl-2H-pyran-2-one in more detail. This could lead to the identification of new targets for cancer therapy and the development of more effective treatments. Finally, the study of 3,4-dichloro-6-phenyl-2H-pyran-2-one in combination with other drugs or therapies could lead to synergistic effects and improved outcomes.

Synthesis Methods

3,4-dichloro-6-phenyl-2H-pyran-2-one can be synthesized through a multi-step process starting from phenylacetic acid. The first step involves the conversion of phenylacetic acid to 3,4-dichlorophenylacetic acid. The second step involves the cyclization of 3,4-dichlorophenylacetic acid to form 3,4-dichloro-6-phenyl-2H-pyran-2-one. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

3,4-dichloro-6-phenyl-2H-pyran-2-one is widely used in scientific research due to its potential applications in various fields. It has been studied for its antitumor, antiviral, and antimicrobial activities. It has also been studied for its potential use as an insecticide and herbicide. 3,4-dichloro-6-phenyl-2H-pyran-2-one has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to inhibit the replication of certain viruses and bacteria.